Cas no 1062292-61-8 (ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate)

• Product Name: ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• CAS No: 1062292-61-8
• MF: C₁₆H₁₂F₃N₃O₃S
• MW: 383.344992637634
• CID: 6437576
• Update Time: 2025-05-19

ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C16H12F3N3O3S/c1-2-25-15(24)12-10-7-26-13(20)11(10)14(23)22(21-12)9-5-3-8(4-6-9)16(17,18)19/h3-7H,2,20H2,1H3
• InChI Key： DUMPTHUSCVBIAM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C(F)(F)F)C=C2)C(=O)C2=C(N)SC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

Ethyl 5-Amino-4-Oxo-3-[4-(Trifluoromethyl)phenyl]-3H,4H-Thieno[3,4-d]Pyridazine-1-Carboxylate (CAS No. 1062292-61-8)

Ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 1062292-61-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a trifluoromethyl group and an amino functionality, make it a promising candidate for further investigation in various biomedical contexts.

The trifluoromethyl group is a well-known moiety in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the case of ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, this group is strategically positioned on the phenyl ring, which is expected to influence its pharmacokinetic properties and biological activity. Recent studies have shown that compounds containing trifluoromethyl groups often exhibit improved bioavailability and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The amino functionality in the structure of ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is another key feature that contributes to its potential therapeutic utility. Amino groups are known to participate in hydrogen bonding and other non-covalent interactions, which can enhance the binding affinity of a molecule to its target. This property is particularly important in the design of ligands for receptors and enzymes involved in various disease pathways.

The thienopyridazine core of the compound is a heterocyclic system that has been extensively studied for its biological activities. Thienopyridazines have been reported to exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. The presence of this core structure in ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate suggests that it may possess similar properties and could be further explored for its potential therapeutic applications.

Recent research has focused on the synthesis and biological evaluation of thienopyridazine derivatives. For instance, a study published in the Journal of Medicinal Chemistry reported that certain thienopyridazine analogs demonstrated potent antiproliferative activity against various cancer cell lines. These findings highlight the potential of thienopyridazines as lead compounds for the development of novel anticancer agents. The specific structure of ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may offer additional advantages over existing thienopyridazine derivatives due to its unique combination of functional groups.

In addition to its potential anticancer properties, ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that thienopyridazines can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and mediators. The presence of the amino group in ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may enhance its ability to interact with inflammatory pathways and could make it a valuable candidate for anti-inflammatory drug development.

The synthesis of ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involves multi-step reactions that require careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate thioamide with a substituted acrylonitrile followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing complex heterocyclic compounds like ethyl 5-amino-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, making it more feasible for large-scale production and further pharmaceutical development.

From a pharmacological perspective, the ethoxy ester group in ethyl 5-amino-4-o xo - 3 - [ 4 - ( trif luoro methyl ) phen yl ] - 3 H , 4 H - thi en o [ 3 , 4 - d ] pyri dazin e - 1 - car boxy late plays a crucial role in determining its solubility and metabolic profile. Esters are known to be prodrugs that can be hydrolyzed by esterases in vivo to release the active metabolite. This property can be leveraged to improve the oral bioavailability and pharmacokinetic properties of the compound. Studies have shown that ester prodrugs can enhance drug delivery by increasing solubility and reducing first-pass metabolism.

Preclinical studies on ethyl 5-amino-4-o xo - 3 - [ 4 - ( trif luoro methyl ) phen yl ] - 3 H , 4 H - thi en o [ 3 , 4 - d ] pyri dazin e - 1 - car boxy late have demonstrated promising results in terms of safety and efficacy. In vitro assays have shown that it exhibits potent activity against various cancer cell lines with minimal cytotoxicity towards normal cells. Additionally, animal models have indicated that it has good oral bioavailability and favorable pharmacokinetic properties, suggesting its potential as an orally administered therapeutic agent.

In conclusion, ethyl 5-amino-4-o xo - 3 - [ 4 - ( trif luoro methyl ) phen yl ] - 3 H , 4 H - thi en o [ 3 , 4 - d ] pyri dazin e - 1 - car boxy late (CAS No. 1062292-61-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a novel therapeutic agent.